Cas no 2089718-56-7 (2-(4-Methoxyindolin-1-yl)propanoic acid)

• Product Name: 2-(4-Methoxyindolin-1-yl)propanoic acid
• CAS No: 2089718-56-7
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5722600
• PubChem ID: 121202415
• Update Time: 2025-05-20

2-(4-Methoxyindolin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026710597
• 2089718-56-7
• 2-(4-methoxy-2,3-dihydroindol-1-yl)propanoic acid
• 2-(4-methoxyindolin-1-yl)propanoic acid
• F1907-6228
• starbld0030815
• 1H-Indole-1-acetic acid, 2,3-dihydro-4-methoxy-α-methyl-
• 2-(4-Methoxyindolin-1-yl)propanoic acid

• Inchi： 1S/C12H15NO3/c1-8(12(14)15)13-7-6-9-10(13)4-3-5-11(9)16-2/h3-5,8H,6-7H2,1-2H3,(H,14,15)
• InChI Key： AHKUNYDJSWPSGX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCN2C(C(=O)O)C

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.226±0.06 g/cm3(Predicted)
• Boiling Point: 429.7±45.0 °C(Predicted)
• pka: 2.33±0.10(Predicted)

Additional information on 2-(4-Methoxyindolin-1-yl)propanoic acid

2-(4-Methoxyindolin-1-yl)propanoic Acid: A Comprehensive Overview

The compound with CAS No. 2089718-56-7, commonly referred to as 2-(4-Methoxyindolin-1-yl)propanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of indoline derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structure of 2-(4-Methoxyindolin-1-yl)propanoic acid consists of an indoline ring substituted with a methoxy group at the 4-position and a propanoic acid moiety at the 1-position, making it a unique member of the indoline family.

Recent studies have highlighted the importance of indoline derivatives in various therapeutic areas, including anti-inflammatory, anticancer, and neuroprotective applications. The methoxy substitution at the 4-position of the indoline ring is particularly interesting as it enhances the molecule's stability and bioavailability. This modification also contributes to its ability to interact with specific biological targets, such as protein kinases and enzymes involved in inflammatory pathways.

One of the most promising aspects of 2-(4-Methoxyindolin-1-yl)propanoic acid is its potential as a lead compound for drug discovery. Researchers have demonstrated that this compound exhibits potent inhibitory activity against several key enzymes associated with chronic inflammatory diseases. For instance, a study published in *Journal of Medicinal Chemistry* revealed that 2-(4-Methoxyindolin-1-yl)propanoic acid effectively inhibits COX-2 (cyclooxygenase-2), an enzyme closely linked to inflammation and pain. This finding underscores its potential as a novel anti-inflammatory agent with fewer side effects compared to traditional NSAIDs (nonsteroidal anti-inflammatory drugs).

In addition to its anti-inflammatory properties, 2-(4-Methoxyindolin-1-yl)propanoic acid has shown remarkable anticancer activity in preclinical models. A recent investigation conducted by researchers at the University of California revealed that this compound induces apoptosis in various cancer cell lines, including breast and prostate cancer cells. The mechanism involves modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are often dysregulated in cancer cells. These findings suggest that 2-(4-Methoxyindolin-1-yl)propanoic acid could serve as a basis for developing targeted therapies against aggressive cancers.

The synthesis of 2-(4-Methoxyindolin-1-yl)propanoic acid involves a multi-step process that combines principles from both organic and medicinal chemistry. The starting material is typically an indole derivative, which undergoes methylation to introduce the methoxy group at the 4-position. Subsequent steps involve cyclization reactions to form the indoline ring and finally, the introduction of the propanoic acid moiety through esterification or direct synthesis methods. Optimization of these steps is crucial to ensure high yield and purity of the final product.

From a structural perspective, 2-(4-Methoxyindolin-1-yl)propanoic acid exhibits a unique balance between hydrophobicity and hydrophilicity, which is essential for its pharmacokinetic properties. The indoline ring provides structural rigidity, while the propanoic acid group enhances solubility and bioavailability. This balance makes it an ideal candidate for further modification and optimization in drug design.

Moreover, computational studies using molecular docking techniques have provided valuable insights into the binding modes of 2-(4-Methoxyindolin-1-yllpropanoic acid with its target proteins. These studies reveal that the methoxy group plays a critical role in stabilizing interactions through hydrogen bonding and hydrophobic interactions. Such insights are invaluable for guiding further modifications aimed at improving potency and selectivity.

In conclusion, 2-(4-Methoxyindolin-l-yllpropanoic acid, with CAS No. 2089718-l6-l, represents a promising compound with diverse biological activities and therapeutic potential. Its unique structure, combined with recent advances in understanding its pharmacological properties, positions it as a valuable lead compound for future drug development efforts.